Cas no 8005-30-9 (C.I. Vat Brown 22(7CI,8CI,9CI))

• Product Name: C.I. Vat Brown 22(7CI,8CI,9CI)
• CAS No: 8005-30-9
• MF: C₂₆H₁₀Cl₂N₄O₂
• MW: 481.289203166962
• CID: 723250
• PubChem ID: 92030577
• Update Time: 2025-04-19

C.I. Vat Brown 22(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• C.I. Vat Brown 22(7CI,8CI,9CI)
• C.I. Vat Brown 22
• 3,12-Dichlorobisbenzimidazo[2,1-b:1\',2\'-j]benzo[lmn][3,8]phenanth roline-6,9-dione
• VAT BROWN 22
• NS00021364
• 8005-30-9
• 7,20-dichloro-3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.017,25.018,23.026,30]triaconta-1(29),2,4(9),5,7,12,14,18(23),19,21,24,26(30),27-tridecaene-11,16-dione
• EINECS 232-336-0

• Inchi： 1S/C26H10Cl2N4O2/c27-11-1-7-17-19(9-11)31-23(29-17)13-3-4-14-22-16(6-5-15(21(13)22)25(31)33)26(34)32-20-10-12(28)2-8-18(20)30-24(14)32/h1-10H
• InChI Key： NHVRYPRPUHOVMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N1C(C3=CC=C4C(N5C6C=C(C=CC=6N=C5C5C=CC(C1=N2)=C3C=54)Cl)=O)=O

Computed Properties

• Exact Mass: 480.0180810g/mol
• Monoisotopic Mass: 480.0180810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 69.8Ų